Cas no 58089-32-0 (2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid)
58089-32-0 structure
Product Name:2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid
CAS No:58089-32-0
MF:C9H7NO3S
MW:209.221781015396
MDL:MFCD00463910
CID:383225
PubChem ID:684352
Update Time:2025-07-30
2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2-(2-benzoxazolylthio)-
- (1,3-Benzoxazol-2-ylthio)acetic acid
- 2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid
- (1,3-benzoxazol-2-ylsulfanyl)acetic acid
- (2-carboxymethylthio)benzoxazole
- (benzoxazol-2-ylmercapto)-acetic acid
- (Benzoxazol-2-ylmercapto)-essigsaeure
- 2-benzoxazol-2-ylthioacetic acid
- 2-benzoxazole thioacetic acid
- 2-Carboxymethylmercapto-benzoxazol
- benzooxazol-2-ylsulfanyl-acetic acid
- Benzoxazol-thiol-2-essigsaeure
- NCGC00036762-02
- SMR000063109
- EU-0034737
- CHEMBL1706515
- MFCD00463910
- 58089-32-0
- HMS1474H07
- Oprea1_204089
- Z55903460
- (Benzooxazol-2-ylsulfanyl)-acetic acid
- (1,3-BENZOXAZOL-2-YLTHIO)ACETICACID
- AKOS000264442
- 2-(benzo[d]oxazol-2-ylthio)aceticacid
- SR-01000400073
- 2-(benzo[d]oxazol-2-ylthio)acetic acid
- F0405-1223
- SR-01000400073-1
- ChemDiv3_000513
- 2-benzooxazol-2-ylsulfanylacetate
- BB 0240855
- BRD-K55182141-001-01-3
- HMS2371C10
- CCG-103934
- EN300-08639
- (2-benzoxazolylthio)acetic acid
- Oprea1_131030
- SCHEMBL3500434
- MLS000097511
- RS-0257
- ALBB-000140
- STK156798
- G22487
-
- MDL： MFCD00463910
- Inchi： 1S/C9H7NO3S/c11-8(12)5-14-9-10-6-3-1-2-4-7(6)13-9/h1-4H,5H2,(H,11,12)
- InChI Key： MZIJIHZQKNAQBF-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1=NC2C=CC=CC=2O1
Computed Properties
- Exact Mass: 209.01500
- Monoisotopic Mass: 209.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 88.6Ų
Experimental Properties
- Density: 1.48
- Melting Point: Not available
- Boiling Point: 399.4°Cat760mmHg
- Flash Point: 195.3°C
- Refractive Index: 1.684
- PSA: 88.63000
- LogP: 2.00450
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM112644-5g |
(1,3-benzoxazol-2-ylthio)acetic acid |
58089-32-0 | 95% | 5g |
$276 | 2021-08-06 | |
| Chemenu | CM112644-10g |
(1,3-benzoxazol-2-ylthio)acetic acid |
58089-32-0 | 95% | 10g |
$504 | 2021-08-06 | |
| Fluorochem | 057161-250mg |
Benzooxazol-2-ylsulfanyl)-acetic acid |
58089-32-0 | 95+% | 250mg |
￡74.00 | 2022-03-01 | |
| Fluorochem | 057161-1g |
Benzooxazol-2-ylsulfanyl)-acetic acid |
58089-32-0 | 95+% | 1g |
￡154.00 | 2022-03-01 | |
| Fluorochem | 057161-5g |
Benzooxazol-2-ylsulfanyl)-acetic acid |
58089-32-0 | 95+% | 5g |
￡470.00 | 2022-03-01 | |
| Fluorochem | 057161-10g |
Benzooxazol-2-ylsulfanyl)-acetic acid |
58089-32-0 | 95+% | 10g |
￡858.00 | 2022-03-01 | |
| Chemenu | CM112644-1g |
(1,3-benzoxazol-2-ylthio)acetic acid |
58089-32-0 | 95% | 1g |
$*** | 2023-05-30 | |
| abcr | AB404462-500 mg |
(1,3-Benzoxazol-2-ylthio)acetic acid |
58089-32-0 | 500MG |
€165.80 | 2023-02-20 | ||
| abcr | AB404462-1 g |
(1,3-Benzoxazol-2-ylthio)acetic acid |
58089-32-0 | 1 g |
€197.30 | 2023-07-19 | ||
| abcr | AB404462-5 g |
(1,3-Benzoxazol-2-ylthio)acetic acid |
58089-32-0 | 5 g |
€456.10 | 2023-07-19 |
2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid Related Literature
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
58089-32-0 (2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid) Related Products
- 62652-30-6(Benzoxazole, 2-(ethylthio)-)
- 73824-25-6(Acetic acid, (2-benzoxazolylthio)-, ethyl ester)
- 391265-75-1(Acetic acid, [[5-(1-methylethyl)-2-benzoxazolyl]thio]-)
- 339551-18-7(2-(Benzo[d]oxazol-2-ylthio)butanoic acid)
- 40279-19-4
- 112854-83-8(3,5-Dimethoxyacetoacetanilide)
- 73824-26-7(Methyl (1,3-benzoxazol-2-ylsulfanyl)acetate)
- 252353-18-7(2-(Benzooxazol-2-ylsulfanyl)-propionic acid)
- 101291-22-9(Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis-)
- 60788-67-2(3-(Benzooxazol-2-ylsulfanyl)propionic acid)
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
